1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C17H23NO5/c1-4-5-9-18-14(19)10-12(17(20)21)15(18)11-7-6-8-13(22-2)16(11)23-3/h6-8,12,15H,4-5,9-10H2,1-3H3,(H,20,21)
• InChI Key: TZAOTEVRHWUWBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(C(CC1=O)C(=O)O)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C17H23NO5
• Molecular Weight: 321.4 g/mol

Description

1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, commonly referred to as BPC-157, is a pentadecapeptide that has been studied extensively in recent years for its potential clinical applications. BPC-157 is a peptide composed of 15 amino acids, and is derived from a naturally occurring protein found in the gastric juice of humans. BPC-157 has been found to possess a wide range of activities, including anti-inflammatory, anti-oxidative, and protective effects against various types of damage. It has also been found to possess regenerative properties, as well as the ability to promote wound healing and tissue repair.

Scientific Research Applications

Organic Synthesis and Structural Revision

Research by Srikrishna, Sridharan, and Prasad (2010) revises the structure of products obtained in the Bronsted acid catalyzed reaction of dimethyl but-2-ynoates with anilines and an excess of formaldehyde, leading to methyl 1-(aryl)-3-(methoxymethyl)-4,5-dioxopyrrolidine-3-carboxylate. This study demonstrates the importance of structural accuracy in organic synthesis, which could be relevant for the synthesis or study of related compounds (Srikrishna, Sridharan, & Prasad, 2010).

Supramolecular Chemistry

Zimmerman, Wu, and Zeng (1991) explore the complexation behavior of molecular tweezers with active site carboxylic acids, significantly altering its behavior compared to simple carboxylic acids like butyric acid. This study highlights the potential for designing supramolecular structures based on carboxylic acid interactions, which could be applicable to similar compounds (Zimmerman, Wu, & Zeng, 1991).

Crystal Engineering

Arora and Pedireddi (2003) discuss the crystal engineering of supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid with various aza donor molecules. This research into the formation of host-guest systems and molecular tapes may provide insights into how similar compounds could be used in the design of new materials (Arora & Pedireddi, 2003).

Coordination Polymers and Gas Adsorption

Sen et al. (2014) utilize a rigid tetracarboxylic acid with imidazolium groups to construct non-interpenetrated charged metal-organic frameworks, demonstrating the importance of the carboxylic acid group in achieving charged frameworks with selective gas adsorption properties. This study suggests potential applications in gas storage or separation for compounds with similar structural features (Sen et al., 2014).